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Compound of Interest

Compound Name: Echinotocin

Cat. No.: B15597424 Get Quote

Disclaimer: "Echinotocin" is not a widely recognized chemical compound in publicly available

safety and chemical databases. The following disposal procedures are provided as a

comprehensive guide for a research-grade peptide and are based on established best

practices for handling hazardous chemical waste in a laboratory setting. It is imperative to

always consult your institution's Environmental Health and Safety (EHS) department and the

official Safety Data Sheet (SDS) for any specific chemical you are working with. This guide is

intended to provide essential safety and logistical information, building trust by offering value

beyond the product itself.

Immediate Safety and Waste Classification
All waste contaminated with Echinotocin, including the pure compound, solutions, and any

contaminated labware (e.g., pipette tips, vials, gloves), must be treated as hazardous chemical

waste. Due to the general nature of research peptides, it is prudent to handle them as

potentially harmful until comprehensive toxicological data is available.

Personal Protective Equipment (PPE) is mandatory when handling any Echinotocin waste.

This includes:

Double-gloving with appropriate chemical-resistant gloves.

An impermeable laboratory coat or gown.

Safety glasses or goggles.
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Quantitative Data Summary
The following table summarizes the general physicochemical properties that can be expected

for a research peptide like Echinotocin. These values are illustrative and should be confirmed

with a substance-specific SDS.

Property Value Citation

CAS Number 1219926-10-9 [1]

Molecular Formula C41H66N12O11S2 [1]

Molar Mass 967.17 g/mol [1]

Appearance
Typically a white to off-white

powder

Storage Temperature Store at ≤ -15°C [2]

Experimental Protocol: Waste Segregation and
Collection
A systematic approach to waste segregation is critical to ensure safety and proper disposal.

The following protocol outlines the steps for managing Echinotocin waste streams.

Designate a Waste Collection Area: Establish a clearly labeled, secondary containment area

within the laboratory for accumulating Echinotocin waste. This area should be away from

general lab traffic.

Use Appropriate Waste Containers:

Solid Waste: Collect all contaminated solid materials (e.g., gloves, weigh boats, paper

towels) in a dedicated, leak-proof container with a secure lid. This container must be

clearly labeled as "Hazardous Waste: Echinotocin."

Liquid Waste: Collect all aqueous and solvent solutions containing Echinotocin in a

compatible, shatter-resistant container (e.g., a properly rated plastic or coated glass
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bottle). The container must have a screw-top lid and be labeled as "Hazardous Waste:

Echinotocin" with an approximate concentration and the solvent system used.

Sharps Waste: Any contaminated sharps (e.g., needles, scalpels, glass pipettes) must be

disposed of in a designated sharps container that is puncture-resistant and leak-proof.

Maintain a Waste Log: Keep a detailed log of the waste being added to each container,

including the date, amount, and chemical composition.

Container Management: Do not overfill waste containers. Leave at least 10% headspace to

accommodate expansion and prevent spills. Ensure containers are securely closed when not

in use.

Requesting Disposal: Once a waste container is full, or if the waste is no longer being

generated, follow your institution's procedures for hazardous waste pickup. This typically

involves submitting a request through the EHS department.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Echinotocin
waste.
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Echinotocin Waste Disposal Workflow
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Hazard Information and Precautions
While comprehensive toxicological data for "Echinotocin" is not readily available, it is crucial to

handle it with care. To the best of our knowledge, the hazards of this material have not been

thoroughly investigated.[3] Therefore, the following precautions should be taken:

Health Hazards: May be harmful if swallowed or in contact with skin.[3] It may also cause

respiratory tract irritation if inhaled.[3]

Environmental Hazards: Avoid release to the environment as it may cause long-lasting

harmful effects to aquatic life.[2] Do not allow the substance to enter soil or subsoil.[2]

Handling: Handle in accordance with good industrial hygiene and safety practices.[4] Avoid

contact with skin, eyes, and clothing.[2][4] Do not eat, drink, or smoke when using this

product.[4][5]

First Aid:

If Swallowed: Do NOT induce vomiting.[3] Rinse mouth and seek medical advice.[2][3]

If Inhaled: Remove to fresh air. If irritation or discomfort persists, seek medical attention.[3]

Skin Contact: Flush skin with running water.[3]

Eye Contact: Wash out immediately with fresh running water.[3]

All waste must be handled in accordance with local, state, and federal regulations.[3] Dispose

of contents and container to an approved waste disposal plant.[4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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